Cas no 871130-15-3 ((R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate)

(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate structure

871130-15-3 structure

Product Name:(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate

CAS No:871130-15-3

MF:C₅₂H₃₃O₄P

MW:752.789794683456

CID:2952208

Update Time:2024-10-26

(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

- (S)-3,3'-双[4-(2-萘基)苯基]-1,1'-联萘酚膦酸酯
- (11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin
- (R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate
- (S)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate
- J3.634.926C
- (R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diylHydrogenphosphate
- Phosphoric acid (aR)-3,3'-bis[4-(2-naphthyl)phenyl]-1,1'-binaphthalene-2,2'-diyl ester
- Phosphoric acid 1,1'-bi[3-[4-(2-naphthyl)phenyl]naphthalene]-2,2'-diyl ester
- (11bR)-4-Hydroxy-2,6-bis[4-
- (S)-3,3′-Bis[4-(naphthalen-2-yl)phenyl]-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate
- Inchi： 1S/C52H33O4P/c53-57(54)55-51-47(37-23-17-35(18-24-37)41-27-21-33-9-1-3-11-39(33)29-41)31-43-13-5-7-15-45(43)49(51)50-46-16-8-6-14-44(46)32-48(52(50)56-57)38-25-19-36(20-26-38)42-28-22-34-10-2-4-12-40(34)30-42/h1-32H,(H,53,54)
- InChI Key： FRXFYAVXIXQHHE-UHFFFAOYSA-N
- SMILES： O=P1(OC2C(C3C=CC(C4C=C5C(C=CC=C5)=CC=4)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(C5C=C6C(C=CC=C6)=CC=5)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 57
Rotatable Bond Count: 4
Complexity: 1300
XLogP3: 13.8
Topological Polar Surface Area: 55.8

(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0223-100mg	(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate	871130-15-3	98%,99%e.e.	100mg	¥1410.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0223-50mg	(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate	871130-15-3	98%,99%e.e.	50mg	¥860.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B83340-100mg	Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 4-hydroxy-2,6-bis[4-(2-naphthalenyl)phenyl]-, 4-oxide, (11bS)-	871130-15-3		100mg	￥4198.0	2022-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S854210-100mg	(11bS)-4-Hydroxy-2,6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	871130-15-3	≥98%,99%e.e.	100mg	￥3,049.20	2022-08-31
1PlusChem	1P00IMB4-100mg	(11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	871130-15-3	98%	100mg	$88.00	2024-04-21
1PlusChem	1P00IMB4-250mg	(11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	871130-15-3	98%	250mg	$171.00	2024-04-21
1PlusChem	1P00IMB4-1g	(11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	871130-15-3	98%	1g	$478.00	2024-04-21
Aaron	AR00IMJG-100mg	(11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	871130-15-3	97%	100mg	$41.00	2025-02-13
Aaron	AR00IMJG-250mg	(11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	871130-15-3	97%	250mg	$79.00	2025-02-13
Aaron	AR00IMJG-1g	(11bS)-4-Hydroxy-2，6-bis[4-(2-naphthalenyl)phenyl]-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	871130-15-3	97%	1g	$292.00	2025-02-13

(R)-3,3'-Bis[4-(2-naphthalenyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogenphosphate Production Method

Production Method 1

1190068-68-8

871130-15-3

Reaction Conditions

1.1 Catalysts: Hydrochloric acid Solvents: Dichloromethane , Water ; 0 °C; 3 h, 10 °C

Reference

Axial Chirality Control of Gold(biphep) Complexes by Chiral Anions: Application to Asymmetric Catalysis

Aikawa, Kohsuke; et al, Angewandte Chemie, 2009, 48(33), 6073-6077

Production Method 2

84783-64-2

871130-15-3

Reaction Conditions

1.1 Reagents: Gold, chloro[thiobis[methane]]- Solvents: Dichloromethane ; 3 h, rt
2.1 Solvents: Acetone ; 14 h, 100 °C
3.1 Catalysts: Hydrochloric acid Solvents: Dichloromethane , Water ; 0 °C; 3 h, 10 °C

Reference

Axial Chirality Control of Gold(biphep) Complexes by Chiral Anions: Application to Asymmetric Catalysis

Aikawa, Kohsuke; et al, Angewandte Chemie, 2009, 48(33), 6073-6077

Production Method 3

1190082-50-8

685138-47-0

871130-15-3

Reaction Conditions

1.1 Solvents: Acetone ; 14 h, 100 °C
2.1 Catalysts: Hydrochloric acid Solvents: Dichloromethane , Water ; 0 °C; 3 h, 10 °C

Reference

Axial Chirality Control of Gold(biphep) Complexes by Chiral Anions: Application to Asymmetric Catalysis

Aikawa, Kohsuke; et al, Angewandte Chemie, 2009, 48(33), 6073-6077

Production Method 4

871130-15-3

Reaction Conditions

1.1 Reagents: Silver carbonate Solvents: Dichloromethane , Water ; 1 h, rt
2.1 Solvents: Acetone ; 14 h, 100 °C
3.1 Catalysts: Hydrochloric acid Solvents: Dichloromethane , Water ; 0 °C; 3 h, 10 °C

Reference

Axial Chirality Control of Gold(biphep) Complexes by Chiral Anions: Application to Asymmetric Catalysis

Aikawa, Kohsuke; et al, Angewandte Chemie, 2009, 48(33), 6073-6077